Methyl 4-Amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride

• IUPAC Name: methyl 4-amino-1-ethylpyrrole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H12N2O2.ClH/c1-3-10-5-6(9)4-7(10)8(11)12-2;/h4-5H,3,9H2,1-2H3;1H
• InChI Key: ACIXJOZVSSUBEC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C1C(=O)OC)N.Cl
• Molecular Formula: C8H13ClN2O2
• Molecular Weight: 204.65 g/mol
• CAS RN: 845866-88-8

Description

“Methyl 4-Amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride” is a chemical compound with the molecular formula C8H12N2O2•HCl. It has a molecular weight of 204.65. This compound is intended for research use only and is not intended for diagnostic or therapeutic use.

Synthesis Analysis

The synthesis of pyrrole derivatives, such as “Methyl 4-Amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride”, often involves multicomponent reactions. For instance, the Paal-Knorr pyrrole synthesis is a common method, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines. Other methods involve the use of primary diols and amines, catalyzed by a stable manganese complex.

Molecular Structure Analysis

The molecular structure of “Methyl 4-Amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride” can be represented by the SMILES string Cl.COC(=O)c1cc(N)cn1C. The InChI code for this compound is 1S/C8H12N2O2.ClH/c1-3-12-8(11)7-4-6(9)5-10(7)2;/h4-5H,3,9H2,1-2H3;1H.

Physical And Chemical Properties Analysis

“Methyl 4-Amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride” is a solid at room temperature. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

Supramolecular Synthons for Crystal Engineering

The research by Zhenming Yin and Zucheng Li (2006) on pyrrole-2-carboxylates demonstrates the compound's utility in crystal engineering. They prepared two pyrrole-2-carboxylates and achieved hexagonal and grid supramolecular structures through self-assembly. This study showcases the robustness of the pyrrole-2-carbonyl dimer synthon, potentially useful for self-assembly in crystal engineering (Yin & Li, 2006).

Synthesis of Antibacterial Compounds

E. Toja et al. (1986) synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate. One of the compounds showed in vitro antibacterial activity, highlighting the potential of methyl 4-amino-1-ethyl-1H-pyrrole-2-carboxylate hydrochloride derivatives in the development of new antibacterial agents (Toja et al., 1986).

Chemical Reactions and Synthesis Methodologies

G. Cirrincione et al. (1987) investigated the oxidation of 4-substituted 3-amino-2,5-dimethylpyrroles, providing insight into the reactivity and transformation pathways of pyrrole derivatives, which are crucial for synthesizing complex organic compounds (Cirrincione et al., 1987).

Exploring New Synthetic Pathways

E. Galenko et al. (2015) demonstrated a one-pot synthesis method for methyl 4-aminopyrrole-2-carboxylates using a relay catalytic cascade reaction. This innovative approach not only simplifies the synthesis of complex pyrrole derivatives but also opens up possibilities for introducing substituents at the pyrrole nitrogen, expanding the chemical versatility of these compounds (Galenko et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using protective gloves/protective clothing/eye protection/face protection, and if in eyes: rinse cautiously with water for several minutes.